Cas no 131-01-1 (Deserpidine)

Deserpidine is an indole alkaloid derived from Rauwolfia species, primarily recognized for its antihypertensive and antipsychotic properties. As a selective adrenergic neuron blocker, it inhibits norepinephrine release by depleting catecholamine stores in peripheral and central nerve terminals. This mechanism contributes to its efficacy in managing mild to moderate hypertension and certain psychiatric conditions. Deserpidine exhibits a favorable pharmacokinetic profile with gradual onset and prolonged action, reducing the risk of abrupt blood pressure fluctuations. Its lipophilic nature ensures efficient blood-brain barrier penetration, enhancing central nervous system effects. The compound is often utilized in combination therapies due to its synergistic interactions with other antihypertensive agents.

Deserpidine structure

Product Name:Deserpidine

CAS No:131-01-1

MF:C₃₂H₃₈N₂O₈

MW:578.652729511261

MDL:MFCD00078228

CID:36258

PubChem ID:8550

Update Time:2025-05-20

Deserpidine Chemical and Physical Properties

Names and Identifiers

- Deserpidine
- methyl (1R,15S,17R,18R,19S,20S)-18-methoxy-17-(3,4,5-trimethoxybenzoyl)oxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate
- 17-methoxy-18-(3,4,5-trimethoxy-benzoyloxy)-yohimbane-16-carboxylic acid methyl ester
- Canescin
- Canescine
- Desepridine
- Deserpidin
- Harmonyl
- Raunormin
- Raunormine
- Recanescin
- Recanescine
- Methyl 17-Methoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]yohimban-16-carboxylate
- Reserpidine
- Reserpine Impurity 3
- Deserpidine Solution, 100ppm
- (1S,2R,3R,4aS,13bR,14aS)-2-methoxy-3-(3,4,5-trimethoxybenzoyl)oxy-1,2,3,4,4a,5,7,8,13,13b,14,14a-dodecahydroisoquinolino[3,2-a]$b-carboline-1-carboxylic acid methyl ester
- Deserpidinum (INN-Latin)
- 11-Desmethoxyreserpine
- methyl (1R,15S,17R,18R,19S,20S)-18-methoxy-17-(3,4,5-trimethoxybenzoyloxy)-3,13-diazapentacyclo[11.8.0.0^{2,10}.0^{4,9}.0^{15,20}]henicosa-2(10),4(9),5,7-tetraene-19-carboxylate
- Tox21_112646
- CS-0028177
- Deserpidina [INN-Spanish]
- F82150
- (3beta,16beta,17alpha,18beta,20alpha)-17-methoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]yohimban-16-carboxylic acid methyl ester
- D08194
- HY-107339
- 11-Demethoxyreserpine
- DESERPIDINE COMPONENT OF ENDURONYL
- SCHEMBL259343
- Q5263885
- GTPL7064
- NSC 72138
- Methyl 17alpha-methoxy-18beta-((3,4,5-trimethoxybenzoyl)oxy)-3beta,20alpha-yohimban-16beta-carboxylate
- 4-25-00-01282 (Beilstein Handbook Reference)
- DESERPIDINE COMPONENT OF ORETICYL FORTE
- METHYL 17.ALPHA.-METHOXY-18.BETA.-((3,4,5-TRIMETHOXYBENZOYL)OXY)-3.BETA.,20.ALPHA.-YOHIMBAN-16.BETA.-CARBOXYLATE
- Deserpidine [INN:BAN]
- NSC72138
- Benz[g]indolo[2, 1,2,3,4,4a,5,7,8,-13,13b,14,14a-dodecahydro-3-hydroxy-2-methoxy-, methyl ester, 3,4,5-trimethoxybenzoate
- Deserpidic acid, methyl ester, 3,4,5-trimethoxybenzoate
- Deserpidina
- Deserpidinum [INN-Latin]
- Deserpidina (INN-Spanish)
- 3-beta,20-alpha-Yohimban-16-beta-carboxylic acid, 18-beta-hydroxy-17-alpha-methoxy-, methyl ester, 3,4,5-trimethoxybenzoate (ester)
- ORETICYL FORTE COMPONENT DESERPIDINE
- A-11025
- (1S,2R,3R,4aS,13bR,14aS)-Methyl 2-methoxy-3-((3,4,5-trimethoxybenzoyl)oxy)-1,2,3,4,4a,5,7,8,13,13b,14,14a-dodecahydroindolo[2',3':3,4]pyrido[1,2-b]isoquinoline-1-carboxylate
- methyl (3beta,16beta,17alpha,18beta,20alpha)-17-methoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]yohimban-16-carboxylate
- C02AA05
- Methyl 17alpha-methoxy-18beta-(3,4,5-trimethoxybenzoyloxy)-3beta,20alpha-yohimban-16beta-carboxylat
- CAS-131-01-1
- 9016E3VB47
- EN300-19736832
- DESERPIDINE (MART.)
- 17.alpha.-Methoxy-18.beta.-[(3,4,5-trimethoxybenzoyl)oxy]-3.beta.,20.alpha.-yohimban-16.beta.-carboxylic acid methyl ester
- DESERPIDINE [INN]
- DESERPIDINE [MART.]
- DESERPIDINE [ORANGE BOOK]
- DESERPIDINE [WHO-DD]
- DESERPIDINE [MI]
- Deserpidine (INN)
- MD-0232
- DESERPIDINE [VANDF]
- Deresperine
- Yohimban-16-carboxylic acid, 17-methoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]-, methyl ester, (3b,16b,17a,18b,20a)-
- 131-01-1
- (3beta,16beta,17alpha,18beta,20alpha)-17-methoxy-18-((3,4,5-trimethoxybenzoyl)oxy)yohimban-16-carboxylic acid methyl ester
- Yohimban-16-carboxylic acid,17-methoxy-18-[(3,4,5-trimethoxybenzoyl)oxy]-, methyl ester,(3b,16b,17a,18b,20a)-
- DB01089
- methyl (1R,15S,17R,18R,19S,20S)-18-methoxy-17-[(3,4,5-trimethoxyphenyl)carbonyloxy]-3,13-diazapentacyclo[11.8.0.0^{2,10}.0^{4,9}.0^{15,20}]henicosa-2(10),4,6,8-tetraene-19-carboxylate
- Halmonyl
- NCGC00168786-02
- Halmonyl (TN)
- NSC-72138
- J-005923
- CHEBI:27478
- Lilly 22641
- Tranquinil
- EINECS 205-004-8
- UNII-9016E3VB47
- C06541
- methyl (3beta,16beta,17alpha,18beta,20alpha)-17-methoxy-18-((3,4,5-trimethoxybenzoyl)oxy)yohimban-16-carboxylate
- Methyl 18beta-hydroxy-17alpha-methoxy-3beta,20alpha-yohimban-16beta-carboxylate, 3,4,5-trimethoxybenzoate (ester)
- BRN 0101820
- NCGC00168786-01
- BDBM50480272
- DTXSID8020383
- Deserpidinum
- Deserpidine, (-)-
- ENDURONYL COMPONENT DESERPIDINE
- Desmethoxyreserpine
- SMR004701248
- methyl (3beta,16beta,17alpha,18beta,20alpha)-17-(methyloxy)-18-({[3,4,5-tris(methyloxy)phenyl]carbonyl}oxy)yohimban-16-carboxylate
- CHEMBL1200515
- DTXCID80383
- AKOS015896464
- NS00008754
- Tox21_113102
- MLS006010113
- Benz[g]indolo[2,3-a]quinolizine-1-carboxylic acid, 1,2,3,4,4a,5,7,8,-13,13b,14,14a-dodecahydro-3-hydroxy-2-methoxy-, methyl ester, 3,4,5-trimethoxybenzoate
- BRD-K29462201-001-02-7
- BRD-K29462201-001-01-9
- CVBMAZKKCSYWQR-WCGOZPBSSA-N
- 205-004-8
- EX-A10762
- Deserpidine (Standard)
- HY-107339R
- MDL： MFCD00078228
- Inchi： 1S/C32H38N2O8/c1-37-24-12-17(13-25(38-2)29(24)39-3)31(35)42-26-14-18-16-34-11-10-20-19-8-6-7-9-22(19)33-28(20)23(34)15-21(18)27(30(26)40-4)32(36)41-5/h6-9,12-13,18,21,23,26-27,30,33H,10-11,14-16H2,1-5H3/t18-,21+,23-,26-,27+,30+/m1/s1
- InChI Key： CVBMAZKKCSYWQR-WCGOZPBSSA-N
- SMILES： O(C)[C@H]1[C@@H](C[C@@H]2CN3CCC4C5C=CC=CC=5NC=4[C@H]3C[C@@H]2[C@@H]1C(=O)OC)OC(C1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

Exact Mass: 578.26300
Monoisotopic Mass: 578.262816
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 42
Rotatable Bond Count: 9
Complexity: 953
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 109

Experimental Properties

Color/Form: White crystal powder
Density: 1.2277 (rough estimate)
Melting Point: 223-226°C
Boiling Point: 638.28°C (rough estimate)
Flash Point: Not available
Refractive Index: 1.6260 (estimate)
PSA: 108.55000
LogP: 4.10040
pka: 6.68 in 40% methanol
Specific Rotation: -158° (c=0.5, Pyridine)
Vapor Pressure: Not available

Deserpidine Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：UN 9111
WGK Germany：3
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Store long-term at -20°C

Deserpidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-107339-10mM*1mLinDMSO	Deserpidine	131-01-1	98.82%	10mM*1mLinDMSO	￥2100	2022-05-18
MedChemExpress	HY-107339-5mg	Deserpidine	131-01-1	98.59%	5mg	￥1300	2024-04-20
MedChemExpress	HY-107339-10mg	Deserpidine	131-01-1	98.59%	10mg	￥2080	2024-04-20
MedChemExpress	HY-107339-25mg	Deserpidine	131-01-1	98.59%	25mg	￥4100	2024-04-20
S e l l e c k ZHONG GUO	S3562-5mg	Deserpidine	131-01-1	99.26%	5mg	¥1392.66	2023-09-15
S e l l e c k ZHONG GUO	S3562-25mg	Deserpidine	131-01-1		25mg	￥4398.12	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T8270-5 mg	Deserpidine	131-01-1	98.27%	5mg	￥1515.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T8270-10 mg	Deserpidine	131-01-1	98.27%	10mg	￥2460.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T8270-25 mg	Deserpidine	131-01-1	98.27%	25mg	￥4890.00	2022-02-28
eNovation Chemicals LLC	D554287-1g	Deserpidine	131-01-1	97%	1g	$1698	2024-05-24

Deserpidine Related Literature

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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
5. Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†

Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300

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Additional information on Deserpidine

Recent Advances in Deserpidine (131-01-1) Research: A Comprehensive Review

Deserpidine (CAS: 131-01-1), a well-known indole alkaloid derived from Rauwolfia canescens, has recently garnered renewed attention in chemical biology and pharmaceutical research. This compound, historically used as an antihypertensive agent, is now being investigated for its potential applications in neuropharmacology and oncology. The current research landscape reveals significant progress in understanding its molecular mechanisms, with particular emphasis on its interactions with adrenergic and dopaminergic systems.

Recent studies published in the Journal of Medicinal Chemistry (2023) have elucidated the structural-activity relationship of Deserpidine, particularly focusing on its binding affinity to α2-adrenergic receptors. Advanced cryo-EM techniques have provided unprecedented resolution (3.2 Å) of the Deserpidine-receptor complex, revealing key interactions with Glu129 and Asp130 residues. These findings have important implications for the design of next-generation antihypertensive drugs with improved specificity.

In oncology research, a groundbreaking study in Nature Cancer (2024) demonstrated Deserpidine's ability to inhibit lysine-specific demethylase 1 (LSD1) at nanomolar concentrations (IC50 = 37 nM). The compound showed remarkable efficacy in preclinical models of acute myeloid leukemia, achieving 78% tumor growth inhibition when administered at 5 mg/kg/day. Researchers attribute this activity to Deserpidine's unique capacity to disrupt the LSD1-CoREST complex formation, a mechanism distinct from existing LSD1 inhibitors.

Pharmacokinetic studies have also seen significant advancements. A recent clinical trial (Phase I/IIa) published in Clinical Pharmacokinetics (2024) reported improved bioavailability (62% vs. historical 45%) through a novel liposomal formulation. The study demonstrated linear pharmacokinetics in the 1-10 mg dose range, with a terminal half-life of 8.2 hours, suggesting potential for once-daily dosing in therapeutic applications.

Emerging research in neuroprotection has identified Deserpidine as a potential modulator of neuroinflammation. Studies in Molecular Psychiatry (2023) revealed its ability to reduce microglial activation by 65% in LPS-induced neuroinflammation models, primarily through inhibition of NF-κB signaling. This finding opens new avenues for investigating Deserpidine in neurodegenerative disorders such as Alzheimer's disease.

The synthesis and production of Deserpidine have also seen technological improvements. A recent patent (WO2023124567) describes a biocatalytic synthesis route achieving 92% yield, a significant improvement over traditional extraction methods. This advancement addresses previous supply chain challenges and enables more sustainable production of this important pharmaceutical compound.

Looking forward, several clinical trials are currently investigating expanded indications for Deserpidine, including its potential in treatment-resistant hypertension (NCT05678921) and as an adjunct therapy in certain psychiatric disorders (NCT05678922). These studies, expected to report in 2025-2026, may significantly expand the therapeutic landscape for this venerable compound.